Cas no 54855-82-2 (4(1H)-Pyrimidinone, 5-ethyl-6-methyl-2-(methylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 5-ethyl-6-methyl-2-(methylthio)-
• CAS No: 54855-82-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 1591025
• Update Time: 2024-08-29

4(1H)-Pyrimidinone, 5-ethyl-6-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-ethyl-6-methyl-2-(methylthio)-
• 4(3H)-Pyrimidinone, 5-ethyl-6-methyl-2-(methylthio)-

• Inchi： 1S/C8H12N2OS/c1-4-6-5(2)9-8(12-3)10-7(6)11/h4H2,1-3H3,(H,9,10,11)
• InChI Key： BXDUAHYQKUXPDO-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(C)=C(CC)C(=O)N1

Computed Properties

• Exact Mass: 184.06716
• Monoisotopic Mass: 184.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 201-202 °C
• Boiling Point: 284.8±23.0 °C(Predicted)
• PSA: 41.46
• pka: 8.38±0.50(Predicted)